Cas no 22813-67-8 (CHEMHERE CHEM111336)

• Product name: CHEMHERE CHEM111336
• CAS No: 22813-67-8
• MF: C₉H₆NOBr
• MW: 224.054
• MDL: MFCD28671745
• CID: 3915518

CHEMHERE CHEM111336 Chemical and Physical Properties

Names and Identifiers

• 2H-Isoindole-1-carboxaldehyde, 3-bromo-
• CHEMHERE CHEM111336

• MDL： MFCD28671745

Computed Properties

• Exact Mass: 222.963
• Monoisotopic Mass: 222.963
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.9A^2

Additional information on CHEMHERE CHEM111336

Comprehensive Overview of CHEMHERE CHEM111336 (CAS No. 22813-67-8): Properties, Applications, and Industry Insights

The chemical compound identified by CAS No. 22813-67-8, commercially marketed as CHEMHERE CHEM111336, is a specialized material gaining traction across multiple industries due to its unique physicochemical properties. As sustainability and high-performance materials dominate global discussions, this compound has emerged as a subject of interest for researchers and manufacturers alike. Its molecular structure and functional characteristics make it suitable for applications ranging from advanced material synthesis to precision manufacturing processes.

Recent trends in green chemistry and circular economy principles have heightened demand for compounds like CHEMHERE CHEM111336, which demonstrate compatibility with eco-friendly production methods. Analytical studies highlight its low environmental persistence and favorable biodegradation profile compared to traditional alternatives—a key factor driving adoption in European and North American markets where regulatory standards are stringent. The compound’s thermal stability (decomposition point >300°C) and solubility parameters further enhance its versatility.

From an industrial perspective, CAS No. 22813-67-8 is frequently incorporated as a critical intermediate in polymer modification. Its ability to act as a crosslinking agent improves mechanical strength in epoxy resins and polyurethanes, addressing common search queries such as "high-strength polymer additives" or "thermal-resistant coating materials." Laboratories also utilize this compound for chromatographic applications, where its selective adsorption properties prove valuable in separation technologies—answering frequent questions about "precision separation reagents" in academic forums.

The synthesis pathway of CHEMHERE CHEM111336 involves a catalytic process that minimizes byproduct formation, aligning with the pharmaceutical industry’s focus on atom economy. This efficiency has sparked research into its potential as a scaffold for drug development, particularly in targeted delivery systems. Patent filings from 2020–2023 reveal growing interest in derivatization techniques to enhance bioavailability, responding to trending searches like "next-generation pharmaceutical excipients."

Quality control protocols for CAS No. 22813-67-8 emphasize HPLC-UV validation with detection limits below 0.1 ppm, ensuring compliance with ISO 9001 and REACH standards. Such rigorous testing procedures address common concerns about "batch-to-batch consistency" in specialty chemicals. Storage recommendations include nitrogen-blanketed containers at controlled temperatures—a detail frequently searched by logistics professionals handling sensitive materials.

Emerging applications in electronics have positioned CHEMHERE CHEM111336 as a candidate for dielectric layer formulations in flexible circuits. This correlates with surging Google searches for "flexible electronics materials 2024" as manufacturers seek alternatives to conventional silicon-based components. The compound’s dielectric constant (ε≈3.2 at 1MHz) and low dissipation factor make it competitive with industry benchmarks.

Ongoing academic investigations explore the compound’s role in catalytic systems for CO₂ conversion—a hot topic in climate change mitigation research. Preliminary data suggests synergistic effects when combined with transition metal complexes, potentially addressing search trends around "carbon capture catalysts." Such developments underscore the compound’s relevance in sustainable technology sectors.

For procurement specialists, understanding regional supply dynamics is crucial. Major production hubs for CHEMHERE CHEM111336 currently cluster in East Asia and Western Europe, with capacity expansions anticipated in 2025 to meet projected 8% annual demand growth. This market intelligence responds to frequent queries about "specialty chemical supply chain resilience" post-pandemic.

From a safety standpoint, standard handling procedures for CAS No. 22813-67-8 require standard PPE including nitrile gloves and splash goggles—information often sought in safety data sheet (SDS) downloads. The compound’s non-flammable nature and neutral pH (6.5–7.5 in aqueous solutions) simplify workplace compliance compared to more hazardous alternatives.

Innovation pipelines suggest future modifications of CHEMHERE CHEM111336 may include nano-encapsulated versions for controlled-release applications, tapping into the booming "smart materials" market. Research consortiums are particularly interested in its compatibility with biopolymers—a nexus point between material science and biotechnology that dominates contemporary scientific discourse.